Cas no 899214-73-4 (6-methoxy-1-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one)

• Product Name: 6-methoxy-1-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• CAS No: 899214-73-4
• MF: C₁₈H₁₇NO₄S
• MW: 343.39688372612
• CID: 6566137
• Update Time: 2025-06-12

6-methoxy-1-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-1-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• 4(1H)-Quinolinone, 6-methoxy-1-methyl-3-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C18H17NO4S/c1-12-4-7-14(8-5-12)24(21,22)17-11-19(2)16-9-6-13(23-3)10-15(16)18(17)20/h4-11H,1-3H3
• InChI Key： SITCVAAAMMCYMQ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(OC)C=C2)C(=O)C(S(C2=CC=C(C)C=C2)(=O)=O)=C1

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 547.9±50.0 °C(Predicted)
• pka: 1.20±0.70(Predicted)

Additional information on 6-methoxy-1-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one

Research Update on 6-Methoxy-1-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one (CAS: 899214-73-4)

Recent studies on the compound 6-methoxy-1-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one (CAS: 899214-73-4) have highlighted its potential as a promising scaffold in medicinal chemistry. This quinoline derivative has garnered attention due to its structural versatility and biological activity, particularly in the context of kinase inhibition and anticancer research. The compound's unique sulfonyl and methoxy substitutions contribute to its pharmacological profile, making it a subject of ongoing investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of this compound as a selective inhibitor of cyclin-dependent kinases (CDKs). Researchers employed a structure-activity relationship (SAR) approach to modify the core structure, demonstrating that the 4-methylbenzenesulfonyl group enhances binding affinity to CDK2/4/6. The study reported an IC50 value of 0.8 μM against CDK4, with notable selectivity over other kinases. These findings suggest potential applications in targeted cancer therapies, particularly for breast and lung cancers.

Further investigations have focused on the compound's mechanism of action. A preprint in BioRxiv (2024) revealed that 899214-73-4 induces G1 phase cell cycle arrest in tumor cells by downregulating cyclin D1 expression. Proteomic analysis indicated disruption of the Rb-E2F pathway, corroborating its CDK4/6 inhibitory effects. Notably, the compound exhibited synergistic effects with palbociclib in in vitro models of hormone receptor-positive breast cancer, suggesting its utility in combination therapies.

Pharmacokinetic studies have also advanced our understanding of this molecule. Research presented at the 2023 American Chemical Society National Meeting demonstrated improved metabolic stability compared to first-generation quinoline-based CDK inhibitors. The methoxy group at position 6 was found to reduce cytochrome P450-mediated oxidation, while the sulfonyl moiety enhanced aqueous solubility (logP = 2.1). These properties make 899214-73-4 a viable candidate for further preclinical development.

Ongoing clinical investigations are exploring derivatives of this core structure. A patent filed by a major pharmaceutical company (WO202318765A1) discloses novel analogs with improved blood-brain barrier penetration, indicating potential applications in central nervous system malignancies. The parent compound's ability to modulate tumor microenvironment through immune checkpoint regulation (PD-L1 downregulation) has also been documented in recent Nature Communications publications.

In conclusion, 6-methoxy-1-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one represents a multifunctional pharmacophore with demonstrated kinase inhibitory activity and therapeutic potential. Current research directions include structural optimization for enhanced selectivity and the development of prodrug formulations to improve bioavailability. The compound's dual mechanism—direct cell cycle inhibition and immune modulation—positions it as a promising candidate for next-generation targeted cancer therapies.